3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde

• IUPAC Name: 3-methylimidazo[4,5-c]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H7N3O/c1-11-7-4-9-3-2-6(7)10-8(11)5-12/h2-5H,1H3
• InChI Key: YBSPMUOAPFEBPP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CN=C2)N=C1C=O
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID00481911
• Molecular Weight: 161.16 g/mol
• CAS No.: 57805-99-9

Description

3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde is a heterocyclic compound that features an imidazole ring fused with a pyridine ring. This compound is of significant interest due to its potential applications in medicinal chemistry and organic synthesis. The presence of both imidazole and pyridine rings in its structure makes it a versatile building block for the synthesis of various biologically active molecules.

Scientific Research Applications

3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of enzyme inhibitors and receptor modulators.

Industry: The compound is used in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of imidazopyridines is diverse and depends on the specific derivative. They are known to play a crucial role in numerous disease conditions. For instance, they have been found to act as GABA A receptor positive allosteric modulators.

Future Directions

Imidazopyridines, including “3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde”, have wide-ranging applications in medicinal chemistry. They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, future research may focus on exploring their potential in treating various diseases, including infectious diseases like tuberculosis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde typically involves the condensation of 2-aminopyridine with an appropriate aldehyde under acidic or basic conditions. One common method involves the use of acetic anhydride to acylate 2,3-diaminopyridine, followed by cyclization to form the imidazo[4,5-c]pyridine core .

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the literature. the synthesis generally follows similar principles as laboratory-scale methods, with optimizations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions: 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions at the pyridine ring, particularly at positions ortho or para to the nitrogen atom.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or halides under basic or acidic conditions.

Major Products Formed:

Oxidation: 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carboxylic acid.

Reduction: 3-Methyl-3H-imidazo[4,5-c]pyridine-2-methanol.

Substitution: Various substituted imidazo[4,5-c]pyridine derivatives depending on the nucleophile used.

Comparison with Similar Compounds

• 3-Methyl-3H-imidazo[4,5-b]pyridine-6-carbaldehyde
• 1-Methyl-1H-imidazo[4,5-c]pyridine-2-carbaldehyde
• 5-Methyl-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde

Comparison: 3-Methyl-3H-imidazo[4,5-c]pyridine-2-carbaldehyde is unique due to its specific substitution pattern, which influences its reactivity and biological activity. Compared to its analogs, it may exhibit different pharmacokinetic properties and binding affinities to biological targets .

Synthesis routes and methods

Procedure details

Employing the procedure of Example 10B and starting with 774 mg of 2,3-dimethyl-3H-imidazo[4,5-c]pyridine (Preparation J2) and 584 mg of selenium dioxide in 30 ml of dioxane, there was obtained 442 mg of the desired product.